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CAS No.: 4918-96-1
Cat. No.: S616087

Compound Focus: Pyrocatechol sulfate

Get Quote

Chemical Profile of Pyrocatechol Sulfate

The table below summarizes the key identification data for pyrocatechol sulfate from the search results,

which is a foundational step before any spectroscopic analysis.

Property Description
IUPAC Name Pyrocatechol Sulfate [1]
CAS Number 4918-96-1 [1] [2]

Molecular Formula

Molecular Weight

Synonyms

Appearance

Storage

CeHeOsS [1] [2]

190.17 g/mol [1] [2]

2-Hydroxyphenyl hydrogen sulfate; 1,2-Benzenediol, 1-(hydrogen sulfate) [1]
Not Available (NA) [1]

2-8°C (Refrigerator) [1]

Biological Context and Role of the Precursor
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Understanding the biological context of a compound can be crucial for research. The available information

highlights pyrocatechol sulfate's role as a metabolite and the bioactivity of its precursor, pyrocatechol.

e Biological Role of Pyrocatechol Sulfate: This compound is identified as a phenolic metabolite
found in human plasma and urine. It is associated with the intake of specific foods like coffee and
berries, as well as the state of the gut microbiome. It's studied as a potential biomarker for kidney
function, dialysis clearance, and whole grain consumption [2].

¢ Bioactivity of Pyrocatechol (Precursor): A study published in Scientific Reports found that
pyrocatechol (also known as catechol), which is formed during the roasting of coffee beans, exhibits
significant anti-inflammatory activity. The research demonstrates that it suppresses LPS-induced
inflammatory responses in macrophages by a dual mechanism: inhibiting the NF-kB pathway and
activating the Nrf2 pathway [3].

The following diagram illustrates this dual mechanism of action of pyrocatechol, as identified in the research

[3]:
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Mechanism of Pyrocatechol: Inhibits NF-kB and activates Nrf2 to suppress inflammation. [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s616087?utm_src=pdf-body-img
https://www.nature.com/articles/s41598-020-59380-x?error=cookies_not_supported&code=6a0fb8bd-90b4-4d33-a1aa-0ad7365df75b
https://www.smolecule.com/products/s616087?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s616087?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

References

1. CAS No : 4918-96-1 | Product Name : Pyrocatechol Sulfate [pharmaffiliates.com]
2. _TargetMol Pyrocatechol sulfate [targetmol.com]
3., a component of coffee, suppresses LPS-induced... Pyrocatechol [nature.com]

To cite this document: Smolecule. [pyrocatechol sulfate NMR characterization]. Smolecule, [2026].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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